Cas no 2092390-03-7 (6-fluoro-7-hydroxy-2H-chromen-2-one)

• Product Name: 6-fluoro-7-hydroxy-2H-chromen-2-one
• CAS No: 2092390-03-7
• MF: C₉H₅FO₃
• MW: 180.132606267929
• MDL: MFCD30685074
• CID: 5239774
• Update Time: 2025-07-18

6-fluoro-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-fluoro-7-hydroxy-
• 6-fluoro-7-hydroxy-2H-chromen-2-one

• MDL： MFCD30685074
• Inchi： 1S/C9H5FO3/c10-6-3-5-1-2-9(12)13-8(5)4-7(6)11/h1-4,11H
• InChI Key： KGTPLWRGQPHYLR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=C(F)C=C2C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 6-fluoro-7-hydroxy-2H-chromen-2-one

Introduction to 6-Fluoro-7-Hydroxy-2H-Chromen-2-One (CAS No. 2092390-03-7)

6-Fluoro-7-hydroxy-2H-chromen-2-one (CAS No. 2092390-03-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of 6-fluoro-7-hydroxy-2H-chromen-2-one make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 6-fluoro-7-hydroxy-2H-chromen-2-one consists of a chromone core with a fluorine atom at the 6-position and a hydroxyl group at the 7-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The fluorine atom enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl group contributes to its solubility and reactivity. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the potential therapeutic applications of 6-fluoro-7-hydroxy-2H-chromen-2-one. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that 6-fluoro-7-hydroxy-2H-chromen-2-one effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a treatment for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-fluoro-7-hydroxy-2H-chromen-2-one has shown promising anticancer activity. A study published in Cancer Letters in 2020 demonstrated that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings indicate that 6-fluoro-7-hydroxy-2H-chromen-2-one could be developed into an effective anticancer agent with minimal toxicity to normal cells.

The antioxidant properties of 6-fluoro-7-hydroxy-2H-chromen-2-one have also been extensively studied. Research published in Free Radical Biology and Medicine in 2019 revealed that this compound scavenges reactive oxygen species (ROS) and prevents oxidative damage to cellular components such as DNA, proteins, and lipids. The antioxidant activity of 6-fluoro-7-hydroxy-2H-chromen-2-one is attributed to its ability to chelate metal ions and inhibit lipid peroxidation. These properties make it a potential candidate for preventing or treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The safety profile of 6-fluoro-7-hydroxy-2H-chromen-2-one has been evaluated through various preclinical studies. Toxicity assessments conducted on animal models have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological functions. These findings support the further development of 6-fluoro-7-hydroxy-2H-chromen-2-one as a safe and effective therapeutic agent.

In conclusion, 6-fluoro-7-hydroxy-2H-chromen-2-one (CAS No. 2092390-03-7) is a promising compound with a wide range of biological activities, including anti-inflammatory, anticancer, and antioxidant properties. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for drug development. Ongoing research continues to explore its potential applications in various therapeutic areas, paving the way for innovative treatments for inflammatory diseases, cancer, and oxidative stress-related conditions.